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Compound of Interest

Compound Name: 2,2,3,5-Tetramethylheptane

Cat. No.: B14554074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

2,2,3,5-Tetramethylheptane (CAS No. 61868-42-6). The information presented herein is

intended to assist researchers, scientists, and professionals in drug development in sourcing

this specific branched alkane for their studies. Due to its nature as a highly specific and likely

non-commodity chemical, its commercial availability is limited. This guide summarizes its

known properties and outlines a logical procurement strategy.

Physicochemical Properties
A summary of the key physicochemical properties of 2,2,3,5-Tetramethylheptane is provided

in the table below. This data has been aggregated from various chemical databases.[1][2][3][4]
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Property Value Source

CAS Number 61868-42-6 [1][2][3][5][6]

Molecular Formula C11H24 [1][2][3][5][6]

Molecular Weight 156.31 g/mol [2][3]

Boiling Point 174 °C (Predicted) [1]

Density 0.7517 g/cm³ (Predicted) [1]

Refractive Index 1.4210 (Predicted) [1]

InChI Key
KXNFNEAZTWCHIL-

UHFFFAOYSA-N
[5][6]

Canonical SMILES CCC(C)CC(C)C(C)(C)C [2]

Commercial Availability
Extensive searches for the commercial availability of 2,2,3,5-Tetramethylheptane indicate that

it is not a readily available stock chemical. The inquiries across numerous chemical supplier

databases and marketplaces predominantly return results for its isomers, such as 2,3,5,5-

tetramethylheptane, 2,3,3,5-tetramethylheptane, and 2,2,5,5-tetramethylheptane.[7][8][9][10]

[11] This suggests that 2,2,3,5-Tetramethylheptane is a specialty chemical, likely synthesized

for specific research purposes rather than being produced on a large commercial scale.

One potential avenue for procurement is through companies specializing in custom synthesis

or supplying rare chemicals for research purposes. While not explicitly listing 2,2,3,5-
Tetramethylheptane as a stock item, Benchchem has been identified as a supplier of other

rare branched alkanes and may be a point of contact for custom synthesis inquiries.

A report from the Coordinating Research Council, Inc. mentions 2,2,3,5-tetramethylheptane in

the context of fuel studies, which may indicate its use as a reference material in the petroleum

industry.[12] However, this does not point to a direct commercial supplier for general research

use.

Procurement Workflow
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For researchers requiring 2,2,3,5-Tetramethylheptane, a systematic approach to procurement

is necessary. The following diagram illustrates a logical workflow for acquiring this compound.

Procurement Workflow for 2,2,3,5-Tetramethylheptane
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Caption: A logical workflow for the procurement of 2,2,3,5-Tetramethylheptane.

Experimental Protocols
As this guide focuses on the commercial availability of 2,2,3,5-Tetramethylheptane, detailed

experimental protocols for its use are beyond the current scope. Researchers who successfully

procure this compound should refer to relevant literature for protocols specific to their

application. For quality control, standard analytical techniques such as Gas Chromatography-

Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are

recommended to confirm the identity and purity of the substance. The NIST Chemistry

WebBook provides mass spectrum data for 2,2,3,5-tetramethylheptane which can be used as

a reference.[5][6]

Conclusion
In summary, 2,2,3,5-Tetramethylheptane is a rare chemical that is not readily available from

commercial suppliers. Researchers and professionals requiring this compound should

anticipate the need for custom synthesis. The procurement process will likely involve contacting

specialized chemical synthesis companies and will require thorough quality control verification

upon receipt. The information and workflow provided in this guide are intended to streamline

this process for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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